2-(Tetrahydro-furan-2-ylmethoxy)-5-trifluoromethyl-phenylamine

• IUPAC Name: 2-(oxolan-2-ylmethoxy)-5-(trifluoromethyl)aniline
• InChI: InChI=1S/C12H14F3NO2/c13-12(14,15)8-3-4-11(10(16)6-8)18-7-9-2-1-5-17-9/h3-4,6,9H,1-2,5,7,16H2
• InChI Key: UZYVSGKKNNISCT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)COC2=C(C=C(C=C2)C(F)(F)F)N
• Molecular Formula: C12H14F3NO2
• DSSTOX Substance ID: DTXSID201326643
• Molecular Weight: 261.24 g/mol
• Solubility: 32.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 309282-21-1

Description

2-(Tetrahydro-furan-2-ylmethoxy)-5-trifluoromethyl-phenylamine, or 2-TFMP, is an organic compound that has been widely studied for its potential applications in the fields of chemistry, biochemistry, and pharmacology. 2-TFMP is a derivative of phenylamine, and its structure consists of a tetrahydro-furan-2-ylmethoxy group attached to a phenyl ring that is substituted with a trifluoromethyl group. 2-TFMP has been extensively studied due to its unique properties, which make it a potential candidate for a variety of applications.

Scientific Research Applications

Polymerization and Structural Characterization

The compound has been studied for its potential in the field of polymerization and structural characterization. For instance, Ionkin and Marshall (2004) explored ortho-furan-substituted α-diimine ligands, which are structurally related to 2-(Tetrahydro-furan-2-ylmethoxy)-5-trifluoromethyl-phenylamine. Their research focused on synthesizing and characterizing these compounds, providing insights into their potential applications in polymerization processes (Ionkin & Marshall, 2004).

Antibacterial Activity

Research has also been conducted on the antibacterial properties of structurally related compounds. For example, Obafemi et al. (2013) synthesized and characterized a compound with similar structural elements, investigating its in vitro antibacterial activity against various strains of bacteria (Obafemi et al., 2013).

Chemical Synthesis and Molecular Transformation

The compound has been the subject of studies focusing on chemical synthesis and molecular transformation. Baldwin et al. (1971) explored the synthesis of model compounds related to this compound, demonstrating complex chemical transformations that could be applicable in various synthetic pathways (Baldwin et al., 1971).

Luminescent and Scintillation Properties

Further research has been carried out to understand the luminescent and scintillation properties of furan derivatives. Patsenker and Lokshin (1999) synthesized derivatives of 2-(fur-2-yl)-5-phenyloxazole, which shares structural similarities with this compound. Their study provides insights into the potential use of these compounds in optical materials and sensors due to their unique spectral-luminescent properties (Patsenker & Lokshin, 1999).

Future Directions

The potential applications of this compound would likely depend on its physical and chemical properties, as well as its biological activity. It could be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.